Bis(1-amino-2,2,2-trifluoroethylidene)butanedinitrile

• CAS No.: 192521-74-7
• Molecular Formula: C8H4F6N4
• Molecular Weight: 270.13 g/mol
• IUPAC Name: 2,3-bis(1-amino-2,2,2-trifluoroethylidene)butanedinitrile
• InChI: InChI=1S/C8H4F6N4/c9-7(10,11)5(17)3(1-15)4(2-16)6(18)8(12,13)14/h17-18H2
• InChI Key: BVUXKWAUGSVUAL-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C(=C(C(F)(F)F)N)C(=C(C(F)(F)F)N)C#N

Description

Bis(1-amino-2,2,2-trifluoroethylidene)butanedinitrile is a chemical compound with the molecular formula C8H7F6N3 It is known for its unique structure, which includes two trifluoromethyl groups and two amino groups attached to a butanedinitrile backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Bis(1-amino-2,2,2-trifluoroethylidene)butanedinitrile typically involves the reaction of trifluoroacetaldehyde with a suitable amine under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The use of automated reactors and precise control of reaction parameters ensures consistent quality and efficiency. The final product is typically purified using techniques such as crystallization or chromatography to remove any impurities.

Chemical Reactions Analysis

Types of Reactions

Bis(1-amino-2,2,2-trifluoroethylidene)butanedinitrile can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino groups can participate in substitution reactions with other nucleophiles.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like halides. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

Bis(1-amino-2,2,2-trifluoroethylidene)butanedinitrile has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of Bis(1-amino-2,2,2-trifluoroethylidene)butanedinitrile involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes or receptors, modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Bis(1-amino-2,2,2-trifluoroethylidene)butanedinitrile can be compared with other similar compounds, such as:

Bis(1-amino-2,2,2-trifluoroethylidene)malononitrile: Similar structure but with a malononitrile backbone.

Bis(1-amino-2,2,2-trifluoroethylidene)propanedinitrile: Similar structure but with a propanedinitrile backbone.

The uniqueness of this compound lies in its specific combination of functional groups and the resulting chemical properties, which make it suitable for a wide range of applications.